N-Desmethyl galantamine
N-Desmethyl galantamine
N-Desmethyl Galanthamine is a metabolite of Galanthamine, a selective acetylcholinesterase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
41303-74-6
VCID:
VC0192817
InChI:
InChI=1S/C16H19NO3/c1-19-12-3-2-10-9-17-7-6-16-5-4-11(18)8-13(16)20-15(12)14(10)16/h2-5,11,13,17-18H,6-9H2,1H3/t11-,13-,16-/m0/s1
SMILES:
Molecular Formula:
C16H19NO3
Molecular Weight:
273.33 g/mol
N-Desmethyl galantamine
CAS No.: 41303-74-6
Impurities
VCID: VC0192817
Molecular Formula: C16H19NO3
Molecular Weight: 273.33 g/mol
Purity: > 95%
| CAS No. | 41303-74-6 |
|---|---|
| Product Name | N-Desmethyl galantamine |
| Molecular Formula | C16H19NO3 |
| Molecular Weight | 273.33 g/mol |
| IUPAC Name | (1S,12S,14R)-9-methoxy-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-ol |
| Standard InChI | InChI=1S/C16H19NO3/c1-19-12-3-2-10-9-17-7-6-16-5-4-11(18)8-13(16)20-15(12)14(10)16/h2-5,11,13,17-18H,6-9H2,1H3/t11-,13-,16-/m0/s1 |
| Standard InChIKey | AIXQQSTVOSFSMO-RBOXIYTFSA-N |
| Isomeric SMILES | COC1=C2C3=C(CNCC[C@]34C=C[C@@H](C[C@@H]4O2)O)C=C1 |
| Canonical SMILES | COC1=C2C3=C(CNCCC34C=CC(CC4O2)O)C=C1 |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | >135°C |
| Description | N-Desmethyl Galanthamine is a metabolite of Galanthamine, a selective acetylcholinesterase inhibitor. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (8aS,10R,12aS)-1,2,3,4,8a,9-Hexahydro-7-methoxy-10H-benzofuro[3a,3,2-ef][2]benzazepin-10-ol; (-)-N-Demethylgalanthamine; N-Norgalanthamine; Norgalantamine; (4As,6R,8As)-4A,5,9,10,11,12-Hexahydro-3-Methoxy-6H-Benzofuro[3A,3,2-Ef][2]Benzazepin-6-Ol; Galantamine |
| PubChem Compound | 9838394 |
| Last Modified | Nov 11 2021 |
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